7-(3,5-Dimethylpiperidin-1-yl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(3,5-dimethylpiperidin-1-yl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H24N4/c1-14-9-15(2)13-23(12-14)19-10-16(3)22-20-18(11-21-24(19)20)17-7-5-4-6-8-17/h4-8,10-11,14-15H,9,12-13H2,1-3H3
• InChI Key: ASFPPSDRQAHGIK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=CC(=NC3=C(C=NN23)C4=CC=CC=C4)C)C
• Molecular Formula: C20H24N4
• Molecular Weight: 320.4 g/mol
• CAS No.: 850731-61-2

Description

“7-(3,5-Dimethylpiperidin-1-yl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidine” is a complex organic compound. It contains a pyrazolo[1,5-a]pyrimidine core, which is a type of aromatic heterocyclic compound. The compound also includes a 3,5-dimethylpiperidin-1-yl group and a phenyl group.

Synthesis Analysis

The synthesis of this compound could involve several steps. One possible precursor to this compound is 3,5-dimethylpiperidine. This compound can be prepared by the hydrogenation of 3,5-dimethylpyridine. Another possible route for the synthesis could involve the use of 4-(3,5-dimethylpiperidin-1-yl)butan-1-ol.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The core structure is a pyrazolo[1,5-a]pyrimidine ring, which is a type of aromatic heterocyclic compound. Attached to this core are a 3,5-dimethylpiperidin-1-yl group and a phenyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse due to the presence of multiple functional groups. For instance, the 3,5-dimethylpiperidin-1-yl group could potentially undergo various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, 3,5-dimethylpiperidine, a possible precursor to this compound, is a colorless liquid with a density of 0.853 g/mL and a boiling point of 144 °C.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact molecular structure. For instance, 3,5-dimethylpiperidine is flammable and can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, chemical reactions, and potential pharmacological effects. For instance, detailed structure-activity relationship (SAR) analysis could provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.